Cas no 80676-08-0 (Benz[cd]indole,2-ethoxy-)
![Benz[cd]indole,2-ethoxy- structure](https://www.kuujia.com/scimg/cas/80676-08-0x500.png)
Benz[cd]indole,2-ethoxy- structure
Product name:Benz[cd]indole,2-ethoxy-
Benz[cd]indole,2-ethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benz[cd]indole,2-ethoxy-
- 2-Ethoxybenzo[cd]indole
- 2-ETHOXY-BENZO[CD]INDOLE
- DTXSID30356688
- 80676-08-0
- AKOS006292449
-
- Inchi: InChI=1S/C13H11NO/c1-2-15-13-10-7-3-5-9-6-4-8-11(14-13)12(9)10/h3-8H,2H2,1H3
- InChI Key: WLKYEEZQBNQIKD-UHFFFAOYSA-N
- SMILES: CCOC1=NC2=CC=CC3=C2C1=CC=C3
Computed Properties
- Exact Mass: 197.084063974g/mol
- Monoisotopic Mass: 197.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 21.6Ų
- Tautomer Count: nothing
- XLogP3: 3.1
Benz[cd]indole,2-ethoxy- Related Literature
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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3. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Jonas Van Rie,Wim Thielemans Nanoscale, 2017,9, 8525-8554
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Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847
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